![molecular formula C14H11BrN2O B3157584 4-Benzyloxy-5-bromo-1h-indazole CAS No. 850363-66-5](/img/structure/B3157584.png)
4-Benzyloxy-5-bromo-1h-indazole
Overview
Description
“4-Benzyloxy-5-bromo-1h-indazole” is a compound that belongs to the class of indazole-containing derivatives . Indazoles are important nitrogen-containing heterocyclic compounds bearing a bicyclic ring structure made up of a pyrazole ring and a benzene ring . They are known for their wide range of pharmacological activities, such as anti-inflammatory, antiarrhythmic, antitumor, antifungal, antibacterial, and anti-HIV activities .
Synthesis Analysis
Indazole derivatives can be synthesized through various methods . A series of novel 4-bromo-1H-indazole derivatives have been designed, synthesized, and assayed for their in vitro antibacterial activity . The synthesis of 1H-indazole has been investigated using density functional theory (DFT) and a hydrogen bond propelled mechanism has been proposed .
Molecular Structure Analysis
Indazole usually contains two tautomeric forms: 1H-indazole and 2H-indazole. Since 1H-indazole is more thermodynamically stable than 2H-indazole, it is the predominant tautomer . The molecular structure of “4-Benzyloxy-5-bromo-1h-indazole” can be found in various databases .
Chemical Reactions Analysis
Indazole derivatives have been used in various chemical reactions due to their versatile biological activities . A series of novel 4-bromo-1H-indazole derivatives have been designed and synthesized as filamentous temperature-sensitive protein Z (FtsZ) inhibitors .
Physical And Chemical Properties Analysis
The physical and chemical properties of “4-Benzyloxy-5-bromo-1h-indazole” can be found in various databases .
Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 4-Benzyloxy-5-bromo-1H-indazole, focusing on six unique applications:
Anticancer Research
4-Benzyloxy-5-bromo-1H-indazole has shown potential in anticancer research due to its ability to inhibit cell proliferation. Studies have indicated that indazole derivatives can block cell cycle progression, particularly in the G0–G1 phase, which is crucial for cancer treatment . This compound’s structure allows it to interact with various cellular targets, making it a promising candidate for developing new anticancer drugs.
Antibacterial Agents
Research has demonstrated that indazole derivatives, including 4-Benzyloxy-5-bromo-1H-indazole, possess significant antibacterial properties. These compounds have been evaluated for their activity against both Gram-positive and Gram-negative bacteria . The ability to inhibit bacterial growth makes this compound a valuable asset in the development of new antibacterial agents, especially in the face of rising antibiotic resistance.
Neuroprotective Agents
Indazole derivatives have been explored for their neuroprotective effects, particularly in the context of neurodegenerative diseases such as Alzheimer’s and Parkinson’s. The unique structure of 4-Benzyloxy-5-bromo-1H-indazole allows it to interact with neural pathways and potentially protect neurons from oxidative stress and apoptosis . This makes it a candidate for further research into treatments for neurodegenerative conditions.
Anti-inflammatory Agents
The anti-inflammatory properties of indazole derivatives have been well-documented. 4-Benzyloxy-5-bromo-1H-indazole can inhibit the production of pro-inflammatory cytokines and reduce inflammation . This application is particularly relevant for conditions such as rheumatoid arthritis and other inflammatory diseases, where controlling inflammation is crucial for managing symptoms and disease progression.
Enzyme Inhibition
4-Benzyloxy-5-bromo-1H-indazole has been studied for its ability to inhibit various enzymes, including those involved in metabolic pathways and disease processes. For instance, it can act as an inhibitor of phosphoinositide 3-kinase (PI3K), which is involved in cell growth and survival . This property is valuable for developing treatments for diseases where enzyme regulation is disrupted, such as cancer and metabolic disorders.
Antiviral Research
Indazole derivatives have also been investigated for their antiviral properties. 4-Benzyloxy-5-bromo-1H-indazole can potentially inhibit viral replication by targeting specific viral enzymes or interfering with viral entry into host cells . This makes it a promising compound for developing new antiviral therapies, particularly for viruses that are resistant to current treatments.
Mechanism of Action
Target of Action
It is known that indazole derivatives have a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities . Therefore, the specific target would depend on the particular biological activity being expressed.
Mode of Action
For instance, some indazole derivatives can inhibit enzymes, interact with receptors, or interfere with cellular processes .
Biochemical Pathways
These could include pathways related to inflammation, tumor growth, bacterial or viral replication, and more .
Result of Action
Given the broad range of biological activities associated with indazole derivatives, the effects could include inhibition of enzyme activity, alteration of receptor signaling, interference with cellular processes, and more .
Future Directions
properties
IUPAC Name |
5-bromo-4-phenylmethoxy-1H-indazole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11BrN2O/c15-12-6-7-13-11(8-16-17-13)14(12)18-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,16,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BMLQCJLQVVXXLD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=C(C=CC3=C2C=NN3)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11BrN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801288287 | |
Record name | 5-Bromo-4-(phenylmethoxy)-1H-indazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801288287 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
303.15 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Benzyloxy-5-bromo-1h-indazole | |
CAS RN |
850363-66-5 | |
Record name | 5-Bromo-4-(phenylmethoxy)-1H-indazole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=850363-66-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Bromo-4-(phenylmethoxy)-1H-indazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801288287 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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